Cas no 884312-21-4 (2-methylamino-2-deoxy-L-gluconic acid)

• Product name: 2-methylamino-2-deoxy-L-gluconic acid
• CAS No: 884312-21-4
• MF: C₇H₁₅NO₆
• MW: 209.19710278511
• CID: 6805126
• PubChem ID: 53728760

2-methylamino-2-deoxy-L-gluconic acid Chemical and Physical Properties

Names and Identifiers

• 884312-21-4
• (2S,3S,4R,5S)-3,4,5,6-tetrahydroxy-2-(methylamino)hexanoic acid
• 2-methylamino-2-deoxy-L-gluconic acid

• Inchi： 1S/C7H15NO6/c1-8-4(7(13)14)6(12)5(11)3(10)2-9/h3-6,8-12H,2H2,1H3,(H,13,14)/t3-,4-,5-,6-/m0/s1
• InChI Key： CMIVYQHYRQSIKJ-BXKVDMCESA-N
• SMILES： O[C@@H]([C@@H](C(=O)O)NC)[C@H]([C@H](CO)O)O

Computed Properties

• Exact Mass: 209.08993720g/mol
• Monoisotopic Mass: 209.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.4
• Topological Polar Surface Area: 130Ų